methyl 3-(chlorosulfonyl)-1H-indole-5-carboxylate
Description
Methyl 3-(chlorosulfonyl)propanoate is a chemical compound with the molecular formula C4H7ClO4S . It is a colorless to light-yellow liquid .
Molecular Structure Analysis
The InChI code for methyl 3-(chlorosulfonyl)propanoate is 1S/C4H7ClO4S/c1-9-4(6)2-3-10(5,7)8/h2-3H2,1H3 . This code provides a specific textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
Methyl 3-(chlorosulfonyl)propanoate is a colorless to light-yellow liquid . It has a molecular weight of 186.62 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(chlorosulfonyl)-1H-indole-5-carboxylate involves the reaction of 3-(chlorosulfonyl)-1H-indole-5-carboxylic acid with methanol in the presence of a catalyst.", "Starting Materials": [ "3-(chlorosulfonyl)-1H-indole-5-carboxylic acid", "Methanol", "Catalyst" ], "Reaction": [ "Add 3-(chlorosulfonyl)-1H-indole-5-carboxylic acid to a reaction vessel", "Add methanol to the reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to reflux", "Allow the reaction to proceed for several hours", "Cool the reaction mixture to room temperature", "Filter the reaction mixture to remove any solids", "Concentrate the filtrate under reduced pressure", "Purify the resulting product by recrystallization or chromatography" ] } | |
CAS RN |
1782383-38-3 |
Product Name |
methyl 3-(chlorosulfonyl)-1H-indole-5-carboxylate |
Molecular Formula |
C10H8ClNO4S |
Molecular Weight |
273.7 |
Purity |
95 |
Origin of Product |
United States |
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